N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide

• IUPAC Name: N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C23H26N4O6S/c1-15-5-4-10-27(14-15)34(29,30)20-8-6-16(7-9-20)21(28)24-23-26-25-22(33-23)17-11-18(31-2)13-19(12-17)32-3/h6-9,11-13,15H,4-5,10,14H2,1-3H3,(H,24,26,28)
• InChI Key: SUQDECLUVNKZMP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC(=CC(=C4)OC)OC
• Molecular Formula: C23H26N4O6S
• Molecular Weight: 486.5 g/mol

Description

The compound contains a 1,3,4-oxadiazole ring, which is a heterocyclic compound. Oxadiazoles are known for their broad range of chemical and biological properties. They are an important class of compounds in medicinal chemistry, with various derivatives showing activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant.

Synthesis Analysis

While specific synthesis methods for this compound were not found, oxadiazoles can generally be synthesized through the cyclization of appropriate precursors, often involving the reaction of carboxylic acids, their derivatives, or hydrazides with amidoximes.

Molecular Structure Analysis

The compound has an oxadiazole ring attached to a benzene ring via a nitrogen atom. The benzene ring carries a sulfonyl functional group attached to a 3-methylpiperidine ring. On the other side of the molecule, the oxadiazole ring is attached to another benzene ring which carries two methoxy (-OCH3) groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, the presence of the sulfonyl group might increase the compound’s solubility in water, while the methoxy groups might increase its lipophilicity.

Scientific Research Applications

Photodynamic Therapy (PDT)

• Application : Researchers have synthesized and characterized 5,10,15,20-tetrakis(3,5-dimethoxyphenyl) porphyrin, which shows promise as a photosensitizer for PDT. The compound absorbs light in the visible range, generating singlet oxygen upon activation. .

Chemical Synthesis

• Application : 3,5-Dimethoxybenzylamine, derived from the compound, has been used in the preparation of trisammonium tris(hexafluorophosphate) salt. .

Glycosylation Reactions

• Application : Visible-light-promoted glycosylation reactions using 3,5-dimethoxyphenyl glycoside as the donor have been developed. .

Mechanism of Action

Target of Action

The primary targets of the compound N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide are currently unknown

Biochemical Pathways

Without specific information on the compound’s targets, it is difficult to determine the exact biochemical pathways that are affected . Once the targets are identified, it will be possible to map out the pathways and understand the downstream effects.

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown . These effects would be determined by the compound’s targets and mode of action.

Future Directions

Oxadiazole derivatives are a promising area of research in medicinal chemistry due to their diverse biological activities. Future research could involve the synthesis and testing of new oxadiazole derivatives, including those similar to the compound .